Cas no 1891740-78-5 ({1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine)

• Product Name: {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine
• CAS No: 1891740-78-5
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 5991892
• PubChem ID: 117364464
• Update Time: 2025-06-15

{1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine
• {1-[4-methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}methanamine
• 1891740-78-5
• EN300-1974829

• Inchi： 1S/C12H14F3NO/c1-17-10-3-2-8(11(7-16)4-5-11)6-9(10)12(13,14)15/h2-3,6H,4-5,7,16H2,1H3
• InChI Key： PVQVVPACHULIEK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1(CN)CC1)OC)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine

Introduction to {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 1891740-78-5)

{1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine, with the CAS number 1891740-78-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a methoxy-substituted phenyl group, and a trifluoromethyl moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine is particularly noteworthy. The cyclopropyl ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets. The methoxy group on the phenyl ring can enhance the compound's lipophilicity and metabolic stability, while the trifluoromethyl group introduces additional electronic effects that can modulate its biological activity. These features collectively make {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine an intriguing molecule for further investigation.

Recent studies have explored the potential applications of {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further developed as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine has also shown promise in modulating receptor activity. Research conducted by a team at the University of California demonstrated that the compound effectively binds to and modulates the activity of G protein-coupled receptors (GPCRs), which are important targets for many drugs. This property could be leveraged to develop novel treatments for conditions such as chronic pain and psychiatric disorders.

The pharmacokinetic profile of {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine has also been investigated to assess its suitability for clinical use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary toxicity studies have indicated that {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The synthetic route for {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine has been optimized to ensure high yields and purity. A common approach involves the coupling of a cyclopropyl derivative with a substituted phenyl amine using transition metal-catalyzed reactions. This method allows for efficient synthesis and scalability, making it suitable for large-scale production if further development progresses to clinical trials.

In conclusion, {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 1891740-78-5) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for potential breakthroughs in the treatment of various diseases.